Cas no 887580-35-0 (Benzenamine,3-(3-aminophenoxy)-N,N-dimethyl-)

• Product Name: Benzenamine,3-(3-aminophenoxy)-N,N-dimethyl-
• CAS No: 887580-35-0
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 713264
• Update Time: 2024-01-31

Benzenamine,3-(3-aminophenoxy)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,3-(3-aminophenoxy)-N,N-dimethyl-
• 3-(5-dimethylamino-phenoxy)-phenylamine
• 3-[3-(dimethylamino)phenoxy]aniline
• Benzenamine, 3-(3-aminophenoxy)-N,N-dimethyl-

• MDL： MFCD06656954
• Inchi： 1S/C14H16N2O/c1-16(2)12-6-4-8-14(10-12)17-13-7-3-5-11(15)9-13/h3-10H,15H2,1-2H3
• InChI Key： IQDSHBJNQRGTBT-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=CC=CC(OC2=CC=CC(N)=C2)=C1

Computed Properties

• Exact Mass: 228.126
• Monoisotopic Mass: 228.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5A^2

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 381.5±22.0 °C(Predicted)
• pka: 4.53±0.10(Predicted)